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An In-depth Technical Guide to the Laboratory Safety and Handling of Acetylacetone

Introduction

Acetylacetone (systematic name: pentane-2,4-dione) is a versatile organic compound widely

utilized by researchers, scientists, and drug development professionals.[1] It serves as a crucial

building block in the synthesis of heterocyclic compounds and as a bidentate ligand in the

formation of metal acetylacetonate complexes.[1][2] While indispensable in many applications,

acetylacetone presents significant health and safety hazards, including flammability and

toxicity.[3][4] This guide provides a comprehensive overview of the essential safety protocols,

handling procedures, and emergency responses required for the safe laboratory use of

acetylacetone.

Chemical and Physical Properties
Acetylacetone is a colorless or slightly yellowish liquid with a distinct acrid or putrid odor.[3][5]

It exists as a dynamic equilibrium between its keto and enol tautomers.[1] The enol form is

generally favored in nonpolar solvents, while the keto form becomes more prevalent in polar

solvents like water.[1]
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Property Value Source

Molecular Formula C₅H₈O₂ [4][6]

Molar Mass 100.12 g/mol [6]

Appearance Colorless to yellowish liquid [5][7]

Boiling Point 139.5 - 140.4 °C [8]

Melting Point -23 °C [1]

Flash Point 35 °C (95.6 kPa) [8]

Auto-ignition Temperature 390 °C (960.6 hPa) [8]

Density 0.97 - 0.975 g/cm³ at 20-25 °C [8]

Vapor Pressure 7.9 hPa at 20 °C [8]

Water Solubility ≤155.2 g/L at 20 °C [8]

Explosion Limits 2.4% (LEL) - 11.6% (UEL) [8][9]

n-octanol/water (log KOW) 0.68 [8]

Hazard Identification and Toxicology
Acetylacetone is classified as a hazardous substance due to its flammability and toxicity.[3][4]

It is harmful if swallowed and toxic in contact with skin or if inhaled.[3][8][10]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[3][4][10]

H302: Harmful if swallowed.[3][4][10]

H311 + H331: Toxic in contact with skin or if inhaled.[3][8][10]

Symptoms of exposure can include headache, nausea, vomiting, dizziness, and sensory

retardation.[5] Inhalation may lead to vertigo, cough, and dyspnoea, while prolonged skin

contact can cause irritation.[10]
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Toxicity Endpoint Value Species Source

LD50 Oral 570 mg/kg Rat [6][8][10]

LD50 Dermal 790 mg/kg Rabbit [6][8][10]

LC50 Inhalation 5.1 mg/L/4h (vapour) Rat [6][8][10]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure risk, a hierarchy of controls should be implemented. Engineering controls

are the most effective, followed by administrative controls and, finally, personal protective

equipment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://isnap.nd.edu/assets/228685/acetylacetone.pdf
https://www.carlroth.com/medias/SDB-6716-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTI4MjJ8YXBwbGljYXRpb24vcGRmfGFHSTVMMmhpT0M4NU1UZ3dOemszTVRBNE1qVTBMMU5FUWw4Mk56RTJYMDFVWDBWT0xuQmtaZ3w4Y2M3ZGU4ZGJhZDU3MDY1OGMwMzRhMWI5OGVhYTVjN2VhN2NmZGZiYTY3NmViNmQ2ODhkMmFkM2Y5YTJhMTVj
https://www.carlroth.com/medias/SDB-6716-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3MjR8YXBwbGljYXRpb24vcGRmfGFEQTNMMmhtT1M4NU1qQTJOelUwTXpjM056VTRMMU5FUWw4Mk56RTJYMFJGWDBWT0xuQmtaZ3xhNGEyYzE4YjIxMTE2YWJkZjlkMTM1Y2IxMDMxMzYxNWRjY2RmYjljZmIyNTJkNjNkNTYyYjEyOWU2MjQyNmM2
https://isnap.nd.edu/assets/228685/acetylacetone.pdf
https://www.carlroth.com/medias/SDB-6716-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTI4MjJ8YXBwbGljYXRpb24vcGRmfGFHSTVMMmhpT0M4NU1UZ3dOemszTVRBNE1qVTBMMU5FUWw4Mk56RTJYMDFVWDBWT0xuQmtaZ3w4Y2M3ZGU4ZGJhZDU3MDY1OGMwMzRhMWI5OGVhYTVjN2VhN2NmZGZiYTY3NmViNmQ2ODhkMmFkM2Y5YTJhMTVj
https://www.carlroth.com/medias/SDB-6716-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3MjR8YXBwbGljYXRpb24vcGRmfGFEQTNMMmhtT1M4NU1qQTJOelUwTXpjM056VTRMMU5FUWw4Mk56RTJYMFJGWDBWT0xuQmtaZ3xhNGEyYzE4YjIxMTE2YWJkZjlkMTM1Y2IxMDMxMzYxNWRjY2RmYjljZmIyNTJkNjNkNTYyYjEyOWU2MjQyNmM2
https://isnap.nd.edu/assets/228685/acetylacetone.pdf
https://www.carlroth.com/medias/SDB-6716-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTI4MjJ8YXBwbGljYXRpb24vcGRmfGFHSTVMMmhpT0M4NU1UZ3dOemszTVRBNE1qVTBMMU5FUWw4Mk56RTJYMDFVWDBWT0xuQmtaZ3w4Y2M3ZGU4ZGJhZDU3MDY1OGMwMzRhMWI5OGVhYTVjN2VhN2NmZGZiYTY3NmViNmQ2ODhkMmFkM2Y5YTJhMTVj
https://www.carlroth.com/medias/SDB-6716-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3MjR8YXBwbGljYXRpb24vcGRmfGFEQTNMMmhtT1M4NU1qQTJOelUwTXpjM056VTRMMU5FUWw4Mk56RTJYMFJGWDBWT0xuQmtaZ3xhNGEyYzE4YjIxMTE2YWJkZjlkMTM1Y2IxMDMxMzYxNWRjY2RmYjljZmIyNTJkNjNkNTYyYjEyOWU2MjQyNmM2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls for Acetylacetone

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Route of Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Call a physician immediately.

1. Immediately remove all contaminated clothing.
2. Wash skin with plenty of soap and water.

3. Take victim to hospital.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

3. Seek medical advice.

1. Do NOT induce vomiting.
2. Rinse mouth with water (if conscious).

3. Call a physician immediately.
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Spill Detected

Alert personnel
Evacuate area

Don appropriate PPE
(Gloves, Goggles, Respirator)

Remove all ignition sources

Contain spill with absorbent material
(e.g., sand, diatomaceous earth)

Carefully absorb liquid

Collect absorbed material using
non-sparking tools

Place in a closed, labeled container
for hazardous waste disposal

Ventilate area and wash spill site
after material pickup is complete

Restock spill kit
Report incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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